2-phenyl-N-(6-(piperidin-1-yl)pyrimidin-4-yl)acetamide

• IUPAC Name: 2-phenyl-N-(6-piperidin-1-ylpyrimidin-4-yl)acetamide
• InChI: InChI=1S/C17H20N4O/c22-17(11-14-7-3-1-4-8-14)20-15-12-16(19-13-18-15)21-9-5-2-6-10-21/h1,3-4,7-8,12-13H,2,5-6,9-11H2,(H,18,19,20,22)
• InChI Key: SXFYNPMQOUPGQJ-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C2=NC=NC(=C2)NC(=O)CC3=CC=CC=C3
• Molecular Formula: C17H20N4O
• Molecular Weight: 296.37 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. The exact method would depend on the specific reactions used to introduce the phenyl, pyrimidinyl, and piperidinyl groups. Without more specific information, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound, as suggested by its name, is likely to be quite complex. The phenyl, pyrimidinyl, and piperidinyl groups could all contribute to its three-dimensional shape and the way it interacts with other molecules. Detailed structural analysis would require more specific data, such as X-ray crystallography or NMR spectroscopy.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the conditions and the other reactants present. The phenyl, pyrimidinyl, and piperidinyl groups could all potentially participate in reactions. For example, the pyrimidine ring might undergo reactions at the nitrogen atoms, while the phenyl ring might undergo electrophilic aromatic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of nitrogen in the pyrimidine and piperidine rings might make the compound more polar, affecting its solubility in different solvents.

Scientific Research Applications

Anti-Tubercular Activity

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Catalyst Ligands

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Medicinal Chemistry

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Mechanism of Action

Without more specific information, it’s difficult to predict the mechanism of action of this compound. If it’s intended to be a drug, its mechanism of action would depend on the biological target it interacts with.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties, as well as how it’s used or handled. Without more specific information, it’s difficult to provide a detailed safety analysis.

Future Directions

The future directions for research on this compound would likely depend on its intended use. If it’s a potential drug, future research might focus on testing its efficacy and safety in preclinical and clinical trials. If it’s a potential material for industrial use, future research might focus on optimizing its synthesis and studying its properties under various conditions.